Cas no 2225181-81-5 ((2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene)

• Product Name: (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene
• CAS No: 2225181-81-5
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 6351259
• PubChem ID: 137964206
• Update Time: 2025-05-25

(2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene Chemical and Physical Properties

Names and Identifiers

• (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene
• 1,1,1-Trifluoro-4,4-dimethoxypent-2-ene
• EN300-1720520
• 2225181-81-5
• (E)-1,1,1-Trifluoro-4,4-dimethoxypent-2-ene

• Inchi： 1S/C7H11F3O2/c1-6(11-2,12-3)4-5-7(8,9)10/h4-5H,1-3H3/b5-4+
• InChI Key： OVKBRBNMHZMHNH-SNAWJCMRSA-N
• SMILES： FC(/C=C/C(C)(OC)OC)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Additional information on (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene

Research Brief on (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene (CAS: 2225181-81-5) in Chemical Biology and Pharmaceutical Applications

The compound (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene (CAS: 2225181-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene as a versatile intermediate in the synthesis of fluorinated organic molecules. Fluorination is a critical strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both trifluoromethyl and dimethoxy groups in this compound provides a unique scaffold for further chemical modifications, making it a valuable building block in the design of novel bioactive molecules.

One of the key advancements in the application of this compound is its use in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the trifluoromethyl group plays a crucial role in stabilizing the inhibitor-enzyme complex through hydrophobic interactions.

In addition to its pharmacological potential, (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene has also been investigated for its utility in chemical biology probes. Researchers have exploited its reactivity to develop fluorescent tags and affinity-based probes for target identification and validation. For instance, a recent publication in ACS Chemical Biology described the synthesis of a probe derived from this compound, which was used to visualize the subcellular localization of a specific protein in live cells. This application underscores the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in optimizing the synthetic routes for (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene to improve yield and scalability. Current methods often involve multi-step procedures with moderate efficiency, as noted in a 2022 review in Organic Process Research & Development. Future research directions may focus on catalytic approaches or flow chemistry to address these limitations and facilitate broader industrial adoption.

In conclusion, (2E)-1,1,1-trifluoro-4,4-dimethoxypent-2-ene represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its dual role as a synthetic intermediate and a bioactive scaffold highlights its potential to contribute to the next generation of therapeutics and chemical tools. Ongoing studies are expected to further unravel its mechanistic nuances and expand its applications in precision medicine and beyond.